Cas no 99857-72-4 (1-(5-Chloro-2-methoxy-phenyl)-piperazinex Hydrochloride)

• Product Name: 1-(5-Chloro-2-methoxy-phenyl)-piperazinex Hydrochloride
• CAS No: 99857-72-4
• MF: C₁₁H₁₆Cl₂N₂O
• MW: 263.163540840149
• MDL: MFCD00674132
• CID: 803161
• PubChem ID: 24206419
• Update Time: 2025-05-24

1-(5-Chloro-2-methoxy-phenyl)-piperazinex Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(5-chloro-2-methoxyphenyl)-
• 1-(5-chloro-2-methoxyphenyl)-1-piperazine
• 1-(5-Chloro-2-methoxyphenyl)-piperazine hydrochloride
• 1-(5-chloro-2-methoxyphenyl)piperazine,hydrochloride
• 1-(5-chloro-2-methoxyphenyl)-piperazine
• 4-chloro-1-methoxy-2-piperazinylbenzene,chloride
• A846092
• AKOS015996069
• 1-(5-chloro-2-methoxyphenyl)piperazine;hydrochloride
• 99857-72-4
• AB91068
• 286464-49-1
• 1-(5-Chloro-2-methoxy-phenyl)-piperazine hydrochloride
• 1-(5-chloro-2-methoxyphenyl)piperazine hydrochloride
• NTLFAHFTZBIIPG-UHFFFAOYSA-N
• 1-(5-chloro-2-methoxyphenyl)piperazine hydrochloride, AldrichCPR
• MFCD00674132
• 1-(5-chloro-2-methoxyphenyl)piperazine HCl
• CS-0316769
• 1-(5-Chloro-2-methoxyphenyl)piperazine--hydrogen chloride (1/1)
• FT-0605788
• SCHEMBL1714119
• 1-(5-chloro-2-methoxy-phenyl)piperazine hydrochloride
• DTXSID90639848
• 1-(5-Chloro-2-methoxy-phenyl)-piperazine x HCl
• TS-03481
• 1-(5-chloro-2-methoxy-phenyl)-piperazine hcl
• DB-057807
• 1-(5-Chloro-2-methoxy-phenyl)-piperazinex Hydrochloride

• MDL： MFCD00674132
• Inchi： 1S/C11H15ClN2O.ClH/c1-15-11-3-2-9(12)8-10(11)14-6-4-13-5-7-14;/h2-3,8,13H,4-7H2,1H3;1H
• InChI Key： NTLFAHFTZBIIPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N1CCNCC1)OC.Cl

Computed Properties

• Exact Mass: 262.06400
• Monoisotopic Mass: 262.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Melting Point: 216 °C
• PSA: 24.50000
• LogP: 2.95400

1-(5-Chloro-2-methoxy-phenyl)-piperazinex Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 1-(5-Chloro-2-methoxy-phenyl)-piperazinex Hydrochloride

1-(5-Chloro-2-methoxy-phenyl)-piperazinex Hydrochloride: A Comprehensive Overview

1-(5-Chloro-2-methoxy-phenyl)-piperazinex Hydrochloride (CAS No. 99857-72-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted with a 5-chloro-2-methoxy-phenyl group. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The piperazine moiety is a well-known structural motif in medicinal chemistry, often used as a scaffold for various bioactive molecules. Its ability to form hydrogen bonds and interact with biological targets makes it a valuable component in drug design. The 5-chloro-2-methoxy-phenyl substituent adds further complexity to the molecule, introducing electronic and steric effects that can influence its reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for further exploration.

From a synthetic perspective, 1-(5-Chloro-2-methoxy-phenyl)-piperazinex Hydrochloride can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have reported efficient methods for synthesizing this compound, leveraging modern catalytic techniques and green chemistry principles to minimize environmental impact.

Recent advancements in computational chemistry have enabled detailed studies of the molecular properties of 1-(5-Chloro-2-methoxy-phenyl)-piperazinex Hydrochloride. Computational models have been employed to predict its solubility, permeability, and binding affinity to various biological targets. These insights are crucial for understanding its potential as a therapeutic agent or a building block in material synthesis.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzymes and receptors involved in neurological disorders. The hydrochloride salt form is particularly advantageous for pharmacological studies due to its improved solubility and stability compared to the free base. Ongoing research is focused on optimizing its bioavailability and evaluating its efficacy in animal models.

The CAS No. 99857-72-4 designation underscores the importance of this compound within the chemical registry system. Its inclusion in major chemical databases facilitates access to critical information for researchers worldwide. As interest in this compound grows, collaborative efforts between academia and industry are expected to yield new insights into its applications.

In conclusion, 1-(5-Chloro-2-methoxy-phenyl)-piperazinex Hydrochloride (CAS No. 99857-72-4) represents a compelling example of how structural diversity can lead to novel chemical entities with potential therapeutic value. With ongoing research and development, this compound holds the promise of contributing significantly to advancements in drug discovery and related fields.